molecular formula C12H15Cl2NO2 B8651559 Benzoic acid, 4-[[bis(2-chloroethyl)amino]methyl]- CAS No. 62642-65-3

Benzoic acid, 4-[[bis(2-chloroethyl)amino]methyl]-

Cat. No.: B8651559
CAS No.: 62642-65-3
M. Wt: 276.16 g/mol
InChI Key: WEUPMYMFLVXLJP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzoic acid, 4-[[bis(2-chloroethyl)amino]methyl]- is a useful research compound. Its molecular formula is C12H15Cl2NO2 and its molecular weight is 276.16 g/mol. The purity is usually 95%.
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Properties

CAS No.

62642-65-3

Molecular Formula

C12H15Cl2NO2

Molecular Weight

276.16 g/mol

IUPAC Name

4-[bis(2-chloroethyl)aminomethyl]benzoic acid

InChI

InChI=1S/C12H15Cl2NO2/c13-5-7-15(8-6-14)9-10-1-3-11(4-2-10)12(16)17/h1-4H,5-9H2,(H,16,17)

InChI Key

WEUPMYMFLVXLJP-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CN(CCCl)CCCl)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Concentrated hydrochloric acid (50 ml) was added to 9.5 g (32.7 mmol) of methyl 4-[N,N-bis(2-chloroethyl)aminomethyl]benzoate, followed by stirring under heating and reflux for 2 hours. After the solvent was distilled out under reduced pressure, the residue was washed with acetone, whereby 8.5 g of white powder were obtained.
Name
methyl 4-[N,N-bis(2-chloroethyl)aminomethyl]benzoate
Quantity
9.5 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

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